Cas no 396721-82-7 (4-chloro-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3-nitrobenzamide)

• Product Name: 4-chloro-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3-nitrobenzamide
• CAS No: 396721-82-7
• MF: C₁₉H₁₅ClN₄O₃S
• MW: 414.865401506424
• CID: 5924450
• PubChem ID: 4588922
• Update Time: 2025-07-01

4-chloro-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3-nitrobenzamide
• SR-01000445167-1
• 396721-82-7
• 4-chloro-3-nitro-N-(2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
• AKOS024599703
• 4-chloro-N-[2-(4-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide
• Oprea1_234030
• SR-01000445167
• F0778-0194
• 4-chloro-N-[2-(4-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide

• Inchi： 1S/C19H15ClN4O3S/c1-11-2-5-13(6-3-11)23-18(14-9-28-10-16(14)22-23)21-19(25)12-4-7-15(20)17(8-12)24(26)27/h2-8H,9-10H2,1H3,(H,21,25)
• InChI Key： CCNSLCYKSTUDBN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])C(NC1=C2CSCC2=NN1C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 414.0553392g/mol
• Monoisotopic Mass: 414.0553392g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 118Ų

Additional information on 4-chloro-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3-nitrobenzamide

Chemical Profile of 4-chloro-N-2-(4-methylphenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-3-nitrobenzamide (CAS No. 396721-82-7)

4-chloro-N-2-(4-methylphenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-3-nitrobenzamide, identified by its CAS number 396721-82-7, is a structurally complex organic compound that has garnered attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound belongs to the class of benzamide derivatives, which are well-documented for their biological activity across various therapeutic domains. The presence of multiple heterocyclic moieties, including a thiophene ring fused with a pyrazole ring, alongside functional groups such as a chloro substituent and a nitro group on the benzamide moiety, contributes to its intricate chemical profile and potential biological interactions.

The molecular framework of 4-chloro-N-2-(4-methylphenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-3-nitrobenzamide is characterized by its aromaticity and the conjugation provided by the aromatic rings and heterocyclic system. The thiophene ring introduces sulfur into the structure, which can participate in various non-covalent interactions with biological targets, while the pyrazole ring adds another layer of complexity by serving as a scaffold for further derivatization and modulating electronic properties. The chloro group at the 4-position of the benzamide moiety is a common pharmacophore that enhances lipophilicity and can engage in halogen bonding interactions. Additionally, the nitro group at the 3-position introduces a strong electron-withdrawing effect, influencing both electronic and steric properties of the molecule.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have suggested that 4-chloro-N-2-(4-methylphenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-3-nitrobenzamide may interact with biological targets through multiple mechanisms. The aromatic system and heterocyclic rings are likely to engage in π-stacking interactions with protein surfaces or nucleic acids, while the functional groups can form hydrogen bonds or participate in hydrophobic interactions. These interactions are critical for modulating enzyme activity or receptor binding affinity.

The synthesis of 4-chloro-N-2-(4-methylphenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-3-nitrobenzamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions to form the thiophene-pyrazole fusion, introduction of the chloro and nitro substituents via electrophilic aromatic substitution reactions, and final coupling to form the benzamide linkage. Advances in synthetic methodologies have allowed for more efficient and scalable production of such complex molecules.

In terms of biological activity, 4-chloro-N-2-(4-methylphenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-3-nitrobenzamide has shown promise in preclinical studies as a potential lead compound for drug development. Research has indicated that this molecule may exhibit inhibitory effects on certain enzymes or receptors implicated in diseases such as cancer or inflammation. The unique structural features of this compound make it an attractive candidate for further investigation into its pharmacological properties. For instance, the combination of a thiophene-pyrazole core with nitro and chloro substituents may confer selective binding to specific biological targets while minimizing off-target effects.

The nitro group in particular has been extensively studied for its bioactivity modulation capabilities. In some cases, nitro groups can be reduced to amino groups under physiological conditions or within specific cellular environments, leading to altered pharmacological profiles. This redox sensitivity makes 4-chloro-N-2-(4-methylphenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-3-nitrobenzamide an interesting candidate for prodrug strategies where bioavailability or target specificity can be dynamically regulated.

Computational studies have also highlighted the potential role of this compound in modulating protein-protein interactions (PPIs), which are often challenging targets for drug development due to their lack of well-defined active sites. The multifaceted binding capabilities of 4-chloro-N-2-(4-methylphenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-3-nitrobenzamide suggest that it could interfere with key PPIs involved in disease pathways without directly competing with small molecule inhibitors.

The synthesis and characterization of analogs derived from CAS No. 396721-82-7 have further expanded its potential applications. By modifying substituents such as the methyl group on the phenyl ring or introducing different heterocyclic systems, researchers can fine-tune physicochemical properties like solubility、metabolic stability、and target affinity. Such structural modifications are crucial for optimizing drug-like characteristics before moving into clinical trials.

The growing interest in structure-based drug design has positioned compounds like CAS No. 396721-82-7 at the forefront of medicinal chemistry research。 High-throughput screening (HTS) campaigns combined with virtual screening techniques have accelerated the discovery process by rapidly identifying promising candidates based on their predicted binding affinities to biological targets。 This approach has been particularly effective for identifying novel scaffolds that exhibit unique mechanisms of action。

The role of thienopyrazole derivatives in medicinal chemistry cannot be overstated， as they have been implicated in numerous drug candidates across different therapeutic areas。 The structural motif offers a balance between rigidity and flexibility， allowing for diverse functionalization while maintaining favorable pharmacokinetic properties。 The case study presented here underscores how modifications within this scaffold can lead to compounds with distinct biological activities。

In conclusion, CAS No. 396721 -82 -7 represents an intriguing example of how complex molecular architectures can be leveraged to develop novel therapeutic agents。 Its unique combination of heterocyclic systems， functional groups， and predicted biological activities make it a valuable asset in ongoing drug discovery efforts。 As research continues， further exploration into its pharmacological profile will undoubtedly yield insights into new treatment strategies across various diseases。